Cas no 1225788-79-3 (6-(3-bromophenyl)hexan-2-one)

• Product Name: 6-(3-bromophenyl)hexan-2-one
• CAS No: 1225788-79-3
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6022392
• PubChem ID: 93724777
• Update Time: 2025-06-14

6-(3-bromophenyl)hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-bromophenyl)hexan-2-one
• EN300-1939297
• 1225788-79-3

• Inchi： 1S/C12H15BrO/c1-10(14)5-2-3-6-11-7-4-8-12(13)9-11/h4,7-9H,2-3,5-6H2,1H3
• InChI Key： LZBCHSNTAGBEAQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCCC(C)=O

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 6-(3-bromophenyl)hexan-2-one

Comprehensive Overview of 6-(3-bromophenyl)hexan-2-one (CAS No. 1225788-79-3): Properties, Applications, and Industry Insights

The chemical compound 6-(3-bromophenyl)hexan-2-one (CAS No. 1225788-79-3) is a specialized organic molecule featuring a bromophenyl group attached to a hexan-2-one backbone. This structure grants it unique reactivity and utility in synthetic chemistry, particularly in pharmaceutical intermediates and material science. With the growing demand for high-purity intermediates and custom synthesis, this compound has garnered attention for its role in cross-coupling reactions and catalyst development.

One of the most searched questions about 6-(3-bromophenyl)hexan-2-one is its synthetic pathway. Researchers often explore its preparation via Grignard reactions or palladium-catalyzed couplings, which align with trends in green chemistry and atom-efficient synthesis. The bromine substituent at the meta position enhances its versatility, making it a valuable building block for drug discovery and agrochemical formulations.

In the context of user search trends, queries like "CAS 1225788-79-3 supplier" or "6-(3-bromophenyl)hexan-2-one solubility" reflect practical industry needs. The compound exhibits moderate solubility in organic solvents such as dichloromethane and tetrahydrofuran, which is critical for process optimization. Its melting point and stability under inert conditions are also frequently discussed, as these properties impact storage and handling protocols.

From an SEO perspective, integrating keywords like bromophenyl ketone derivatives and hexan-2-one applications ensures alignment with academic and industrial search intent. Recent publications highlight its use in OLED materials and liquid crystals, tapping into the booming electronics materials market. This positions 6-(3-bromophenyl)hexan-2-one as a compound bridging traditional organic synthesis and cutting-edge technology.

Environmental and regulatory considerations are another hot topic. While not classified as hazardous, its biodegradability profile and eco-friendly disposal methods are increasingly scrutinized. Companies emphasize sustainable sourcing of precursors like 3-bromobenzene, resonating with global ESG (Environmental, Social, and Governance) trends.

In summary, 6-(3-bromophenyl)hexan-2-one (CAS No. 1225788-79-3) exemplifies the intersection of specialty chemicals and innovation-driven demand. Its structural modularity and broad applicability ensure sustained relevance in research and industrial workflows, making it a compound worthy of deeper exploration.